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Compound of Interest

Compound Name: Naltriben mesylate

Cat. No.: B7805052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

Naltriben mesylate stock solutions. Naltriben is a potent and selective antagonist for the delta-

opioid receptor, making it a valuable tool in neuroscience research and drug development.

Chemical and Physical Properties
A summary of the key quantitative data for Naltriben mesylate is presented in the table below

for easy reference.
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Property Value Reference

Molecular Formula C₂₆H₂₅NO₄・CH₃SO₃H [1]

Molecular Weight 511.6 g/mol [1]

Purity ≥98% [1]

Appearance A solid [1]

Solubility in DMSO
Soluble to 50 mM with gentle

warming
[2]

Storage Temperature -20°C [1]

Stability ≥ 4 years at -20°C [1][3]

CAS Number 122517-78-6 [1]

Mechanism of Action and Signaling Pathway
Naltriben mesylate is a selective antagonist of the δ-opioid receptor (DOR), a G-protein

coupled receptor (GPCR).[4] The δ-opioid receptor is coupled to inhibitory G-proteins (Gi/Go).

[5] Upon activation by endogenous ligands like enkephalins, the receptor inhibits adenylyl

cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[5][6] It also modulates

ion channels, primarily by activating G-protein-coupled inwardly rectifying potassium channels

(GIRKs) and inhibiting N-type voltage-gated calcium channels.[2] This results in neuronal

hyperpolarization and reduced neurotransmitter release. Naltriben, as an antagonist, blocks

these effects by preventing the binding of agonists to the δ-opioid receptor.[4]
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Caption: Naltriben antagonism of the δ-opioid receptor signaling pathway.

Experimental Protocols
Materials

Naltriben mesylate powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Optional: Water bath or heat block

Protocol for Preparing a 10 mM Stock Solution
This protocol provides a method for preparing a 10 mM stock solution of Naltriben mesylate in

DMSO.

Preparation: Before handling, ensure you have reviewed the Safety Data Sheet (SDS) for

Naltriben mesylate.[1] This compound should be handled in a well-ventilated area, and

appropriate personal protective equipment (PPE), including gloves and safety glasses,

should be worn.

Weighing: Accurately weigh out 5.12 mg of Naltriben mesylate powder using a calibrated

analytical balance and place it into a sterile amber microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Naltriben
mesylate.

Dissolution:

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all the solid has dissolved.

If the compound does not fully dissolve, gentle warming (e.g., in a 37°C water bath) for 5-

10 minutes can be applied.[2] Vortex again after warming.

Storage:

Once fully dissolved, the 10 mM stock solution should be stored at -20°C in a tightly

sealed amber vial to protect it from light and moisture.[1]

For frequent use, it is advisable to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.
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Calculation for a 10 mM Stock Solution
To determine the mass of Naltriben mesylate needed to prepare a 10 mM stock solution in 1

mL of DMSO, the following calculation is used:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = [10 mmol/L] x [0.001 L] x [511.6 g/mol ] = 0.005116 g = 5.12 mg
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Caption: Workflow for preparing Naltriben mesylate stock solution.
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Safety and Handling
Naltriben mesylate should be considered hazardous until further information is available.[1]

Avoid ingestion, inhalation, and contact with eyes, skin, and clothing.[1] Wash hands

thoroughly after handling.[1] It is intended for research use only and is not for human or

veterinary diagnostic or therapeutic use.[1] Always consult the material's Safety Data Sheet

(SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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